2-(4-Methoxybenzo(b)furan-2-yl)-5-methyl-1,3,4-thiadiazole

• Molecular Formula: C12H10N2O2S
• Molecular Weight: 246.29 g/mol
• IUPAC Name: 2-(4-methoxy-1-benzofuran-2-yl)-5-methyl-1,3,4-thiadiazole
• InChI: InChI=1S/C12H10N2O2S/c1-7-13-14-12(17-7)11-6-8-9(15-2)4-3-5-10(8)16-11/h3-6H,1-2H3
• InChI Key: NPJAXBNEYLKPPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)C2=CC3=C(O2)C=CC=C3OC

Description

2-(4-Methoxybenzo(b)furan-2-yl)-5-methyl-1,3,4-thiadiazole is a useful research compound. Its molecular formula is C12H10N2O2S and its molecular weight is 246.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution (50 ml) of N′-(4-methoxybenzo(b)furan-2-ylthiocarbonyl)acetohydrazide (1.1 g) in toluene was added methanesulfonic acid (1.0 ml) and the mixture was stirred at 80° C. for 30 min. The reaction mixture was concentrated under reduced pressure and the residue was dissolved in ethyl acetate and aqueous potassium carbonate solution, followed by partitioning. After washing with water, the organic layer was dried over anhydrous magnesium sulfate and the solvent was evaporated under reduced pressure to give the title compound (0.82 g) as yellow crystals.